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Compound of Interest

Compound Name:
3-Bromo-2-

(difluoromethoxy)pyridine

Cat. No.: B567009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer. All

laboratory work should be conducted by trained professionals in a suitably equipped facility,

adhering to all institutional and regulatory safety protocols.

Introduction
3-Bromo-2-(difluoromethoxy)pyridine (CAS No. 1214345-30-8) is a halogenated pyridine

derivative with potential applications in pharmaceutical and agrochemical research and

development.[1][2] Its chemical structure, incorporating a bromine atom and a difluoromethoxy

group on the pyridine ring, suggests that it may possess unique chemical reactivity and

biological activity. This guide provides a summary of the available safety information for this

compound and related analogues to assist researchers in its safe handling and use.

Physicochemical and Safety Data
Quantitative safety and physicochemical data for 3-Bromo-2-(difluoromethoxy)pyridine are

not readily available in the public domain. The following tables summarize the known

information for the target compound and provide data from structurally similar compounds to

infer potential properties and hazards.
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Table 1: Physicochemical Properties of 3-Bromo-2-(difluoromethoxy)pyridine

Property Value Source

CAS Number 1214345-30-8 [1][2]

Molecular Formula C6H4BrF2NO [1][2]

Molecular Weight 224.00 g/mol [1][2]

Appearance Colorless to light yellow liquid [2]

Purity 97.00%+ [3]

Storage

Store in a cool, dry, and well-

ventilated area. Sealed in dry,

Room Temperature.

[2][3]

Transportation
May require cold-chain

transportation.
[1]

Table 2: Hazard Information for Structurally Related Compounds
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Compound CAS Number Hazard Statements

4-Bromo-2-

(difluoromethoxy)pyridine
832735-56-5*

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.[4]

3-bromo-2-(2-

fluorophenoxy)pyridine
1215809-12-3

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.[5]

3-Bromopyridine 626-55-1

H226: Flammable liquid and

vapor. H302: Harmful if

swallowed. H315: Causes skin

irritation. H319: Causes

serious eye irritation. H335:

May cause respiratory

irritation.[6]

3-bromo-5-(difluoromethyl)-2-

fluoropyridine
Not specified

H301: Toxic if swallowed.

H311: Toxic in contact with

skin. H331: Toxic if inhaled.[7]

Note: The CAS number provided in the source for 4-Bromo-2-(difluoromethoxy)pyridine

appears to be incomplete.

Hazard Identification and Precautionary Measures
Based on the hazard classifications of structurally similar compounds, 3-Bromo-2-
(difluoromethoxy)pyridine should be handled with caution. The primary hazards are likely to

be:

Acute Oral Toxicity: Harmful or toxic if swallowed.

Skin Corrosion/Irritation: May cause skin irritation upon contact.
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Serious Eye Damage/Irritation: May cause serious eye irritation.

Respiratory Tract Irritation: May cause respiratory irritation if inhaled.

Personal Protective Equipment (PPE)
A comprehensive assessment of personal protective equipment is crucial. The following

diagram outlines the recommended PPE for handling 3-Bromo-2-(difluoromethoxy)pyridine.

Personal Protective Equipment (PPE)

Safety Glasses with Side Shields or Goggles

Handling
Complete

Chemical-Resistant Gloves (e.g., Nitrile)

Laboratory Coat

Use in a Fume Hood

Start Handling
Chemical

Always Wear

Always Wear

Always Wear

Mandatory

Click to download full resolution via product page

Recommended Personal Protective Equipment (PPE) for handling.

Experimental Protocols: Safe Handling and
Emergency Procedures
Detailed experimental protocols for 3-Bromo-2-(difluoromethoxy)pyridine are not available.

The following workflows are based on best practices for handling hazardous chemical liquids in

a laboratory setting.
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Standard Handling Workflow
The following diagram illustrates a standard workflow for the safe handling of 3-Bromo-2-
(difluoromethoxy)pyridine in a laboratory setting.
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Standard laboratory handling workflow.
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Emergency Response Protocol: Spills
In the event of a spill, the following protocol, based on guidelines for similar chemicals, should

be followed.[4]

Chemical Spill Occurs

Evacuate Immediate Area

Alert Supervisor and
Safety Officer

Assess Spill Size

Small Spill Large Spill

Absorb with Inert Material
(e.g., Vermiculite, Sand)

If trained and equipped

Contact Emergency
Health & Safety

Immediately

Collect and Place in
Sealed Container for Disposal

Decontaminate Spill Area
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Emergency response workflow for chemical spills.

First Aid Measures
The following first aid measures are based on the potential hazards inferred from related

compounds.[4][5][6][7] Medical attention should be sought in all cases of significant exposure.

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Biological Effects and Signaling Pathways
There is currently no publicly available information regarding the specific biological effects or

signaling pathways associated with 3-Bromo-2-(difluoromethoxy)pyridine. Given its intended

use in drug development, it is plausible that it is designed to interact with specific biological

targets, but this information is proprietary. Researchers should treat this compound as

potentially biologically active and handle it with appropriate containment measures.

Conclusion
While a comprehensive safety profile for 3-Bromo-2-(difluoromethoxy)pyridine is not yet

publicly available, a review of its chemical structure and the properties of analogous

compounds allows for a preliminary risk assessment. It should be handled as a potentially

hazardous substance that is harmful if swallowed, and an irritant to the skin, eyes, and

respiratory system. Adherence to standard laboratory safety protocols, including the use of

appropriate personal protective equipment and working in a well-ventilated area, is essential.

All waste materials should be disposed of in accordance with local, state, and federal

regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426
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